(4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole

• IUPAC Name: (4S)-1-(3-methylphenyl)-2-[(4S)-1-(3-methylphenyl)-4-propan-2-yl-4,5-dihydroimidazol-2-yl]-4-propan-2-yl-4,5-dihydroimidazole
• InChI: InChI=1S/C26H34N4/c1-17(2)23-15-29(21-11-7-9-19(5)13-21)25(27-23)26-28-24(18(3)4)16-30(26)22-12-8-10-20(6)14-22/h7-14,17-18,23-24H,15-16H2,1-6H3/t23-,24-/m1/s1
• InChI Key: BLRGOVDMCRPAKU-DNQXCXABSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(N=C2C3=NC(CN3C4=CC=CC(=C4)C)C(C)C)C(C)C
• Isomeric SMILES: CC1=CC(=CC=C1)N2C[C@@H](N=C2C3=N[C@H](CN3C4=CC=CC(=C4)C)C(C)C)C(C)C
• Molecular Formula: C26H34N4
• Molecular Weight: 402.6 g/mol

Description

(4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole is a chiral biimidazole derivative characterized by its stereospecific configuration (4S,4'S) and substituted aromatic groups. The molecule comprises two imidazole rings connected via a single bond, with each ring bearing a meta-tolyl (m-tolyl) group at the 1-position and an isopropyl substituent at the 4-position. The tetrahydro backbone (4,4',5,5'-tetrahydro) introduces partial saturation, reducing ring aromaticity and enhancing conformational flexibility compared to fully aromatic imidazoles.

Biological Activity

(4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole (CAS Number: 2374958-85-5) is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its anticancer and antimicrobial activities as well as its mechanism of action.

• Molecular Formula: C26H34N4
• Molecular Weight: 402.58 g/mol
• Structure: The compound features a biimidazole core with diisopropyl and m-tolyl substitutions that are critical for its biological activity.

Anticancer Activity

Recent studies have investigated the anticancer effects of (4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole against various cancer cell lines. The compound was evaluated using standard MTT assays to determine cell viability and cytotoxicity.

Table 1: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	20	Induction of apoptosis
HeLa (Cervical)	15	Cell cycle arrest at G2/M phase
MCF7 (Breast)	25	Inhibition of HDAC activity

The compound demonstrated significant cytotoxicity with IC50 values ranging from 15 to 25 µM across different cancer cell lines. Notably, it induced apoptosis and caused cell cycle arrest in HeLa cells.

Antimicrobial Activity

In addition to its anticancer properties, (4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole has shown promising antimicrobial activity against several bacterial strains.

Table 2: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The compound exhibited a dose-dependent inhibition of bacterial growth with varying MIC values. Its efficacy against Staphylococcus aureus suggests potential applications in treating infections caused by resistant strains.

The biological activity of (4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole is believed to be mediated through several mechanisms:

• Histone Deacetylase Inhibition: Similar to other biimidazole derivatives, this compound may inhibit histone deacetylases (HDACs), leading to altered gene expression associated with cell cycle regulation and apoptosis.
• Reactive Oxygen Species (ROS) Generation: The compound may induce oxidative stress in cancer cells by increasing ROS levels.
• Cell Cycle Disruption: By affecting the G2/M transition phase in the cell cycle, the compound can prevent cancer cell proliferation.

Case Studies

In a recent study published in Journal of Medicinal Chemistry, researchers synthesized a series of biimidazole derivatives and evaluated their biological activities. Among these derivatives, (4S,4'S)-4,4'-Diisopropyl-1,1'-di-m-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole showed the most promising results in both anticancer and antimicrobial assays .

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Key Structural and Electronic Properties of Related Biimidazoles

Compound Name	Substituents	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Features
Target Compound	1,1'-di-m-tolyl; 4,4'-diisopropyl	C₃₂H₃₈N₄	490.67	Not reported	Chiral centers (4S,4'S); tetrahydro backbone reduces aromaticity
(4S,4'S)-4,4'-Dicyclohexyl-1,1'-bis(2,6-dimethylphenyl) analog ()	1,1'-bis(2,6-dimethylphenyl); 4,4'-dicyclohexyl	C₃₄H₄₆N₄	172.09 (incorrect; likely typo)	Not reported	Increased steric bulk from cyclohexyl groups; enhanced lipophilicity
4,4′,5,5′-Tetraphenyl-2,2′-di-p-tolyl-2′H-1,2′-biimidazole ()	2,2'-di-p-tolyl; 4,4',5,5'-tetraphenyl	C₄₄H₃₄N₄	634.78	Not reported	Fully aromatic; planar N1-imidazole ring (r.m.s. deviation: 0.012 Å)
4,5-Diphenyl-2-p-tolyl-1H-imidazole ()	4,5-diphenyl; 2-p-tolyl	C₂₈H₂₂N₂	386.49	231–233	Fully aromatic; electron-donating p-tolyl group

Key Observations:

• Steric Effects : The target compound’s diisopropyl and m-tolyl groups introduce moderate steric hindrance, contrasting with the bulky dicyclohexyl substituents in ’s analog, which likely reduce solubility in polar solvents .
• Electronic Tuning : The m-tolyl groups (meta-methyl substitution) on the target compound provide less electron-donating resonance compared to p-tolyl (para-methyl) analogs, as seen in ’s 4,5-diphenyl-2-p-tolylimidazole .

Functional Group Impact on Properties

• Trifluoromethyl Substitution () : The analog with bis(4-(trifluoromethyl)phenyl) groups (CAS: 2374958-84-4) exhibits strong electron-withdrawing effects, enhancing oxidative stability but reducing nucleophilicity compared to the target compound’s m-tolyl groups .

Q & A

Q. What are the common synthetic routes for this biimidazole derivative, and what challenges arise during synthesis?

The compound is typically synthesized via multi-step reactions involving cyclocondensation of substituted hydrazides or aldehydes under reflux conditions. Challenges include poor solubility of intermediates in organic solvents (due to the rigid bicyclic structure) and stereochemical control during isopropyl and m-tolyl group incorporation. For example, refluxing in DMSO or ethanol with glacial acetic acid as a catalyst (as seen in triazole and imidazole syntheses) may improve yields . Functionalization strategies, such as introducing solubilizing groups (e.g., trifluoromethyl or methoxy substituents), can mitigate solubility issues .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

Q. How can researchers optimize reaction conditions for improved yields?

Methodological optimizations include:

• Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of intermediates during cyclization .
• Catalysis : Glacial acetic acid or DCC/NHS coupling agents accelerate imine formation and reduce side reactions .
• Temperature control : Refluxing ethanol (78°C) balances reaction rate and thermal decomposition risks .

Advanced Research Questions

Q. How does the coordination chemistry of 2,2'-biimidazole derivatives influence their applications in materials science?

The 2,2'-biimidazole core acts as a versatile N,N-bidentate ligand, forming coordination complexes with transition metals (e.g., Co²⁺, Cu²⁺). These complexes exhibit unique M–N bond lengths (~4.2 Å), enabling applications in:

• Electrochemical sensors : Boron-doped diamond/graphene electrodes detect nitroexplosive analogs via redox interactions .
• Luminescent materials : π-Conjugation and nitrogen-rich frameworks enhance quantum yield in carbon dots . Functionalization with electron-withdrawing groups (e.g., trifluoromethyl) further tunes electronic properties .

Q. What strategies address contradictions in biological activity data for stereoisomers of biimidazole derivatives?

Contradictions often arise from:

• Enantiomeric impurities : Chiral HPLC or enzymatic resolution (e.g., L-aminoacylase) ensures stereochemical purity .
• Solvent-dependent aggregation : Dynamic light scattering (DLS) or fluorescence quenching assays identify aggregation-prone conditions .
• In silico modeling : Docking studies (e.g., AutoDock) correlate stereochemistry with receptor binding affinities .

Q. How can computational chemistry predict reactivity and interaction mechanisms of this compound?

Computational approaches include:

• DFT calculations : To map electron density distributions, identifying reactive sites (e.g., imidazole N-atoms for coordination) .
• Molecular dynamics (MD) : Simulates solvent effects on solubility and stability, guiding solvent selection for synthesis .
• ADMET prediction : Tools like SwissADME assess pharmacokinetic properties, prioritizing derivatives for biological testing .

Q. What advanced electrochemical methods detect trace amounts of this compound in complex matrices?

Techniques include:

• Cyclic voltammetry (CV) : Detects redox peaks at boron-doped diamond electrodes (e.g., oxidation at +0.8 V vs. Ag/AgCl) .
• Electrochemical impedance spectroscopy (EIS) : Monitors impedance changes during nitroexplosive interactions .
• Nanomaterial-enhanced sensors : Graphene nanowalls or silica/gold nanoparticles improve sensitivity to nM-level concentrations .